Cas no 2228298-17-5 (2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine)

2,5-Dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine is a structurally unique pyridine derivative featuring a substituted azetidine moiety. Its key advantages include a rigid azetidine ring, which enhances conformational stability, and the presence of methoxy groups that influence electronic properties and solubility. The compound's modular structure allows for versatile functionalization, making it valuable in medicinal chemistry for scaffold diversification. The azetidine component contributes to improved metabolic stability and bioavailability, while the pyridine core offers potential for coordination or hydrogen bonding interactions. This combination of features makes it a promising intermediate for the development of pharmacologically active compounds, particularly in targeting central nervous system (CNS) or enzyme-related pathways.
2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine structure
2228298-17-5 structure
Product Name:2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine
CAS No:2228298-17-5
MF:C12H18N2O3
MW:238.282923221588
CID:6029555
PubChem ID:165610527
Update Time:2025-05-20

2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine
    • EN300-1730681
    • 2228298-17-5
    • 2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
    • Inchi: 1S/C12H18N2O3/c1-15-10-6-14-11(16-2)4-9(10)5-12(17-3)7-13-8-12/h4,6,13H,5,7-8H2,1-3H3
    • InChI Key: MAOROCNPNUZGMR-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC2=CC(=NC=C2OC)OC)CNC1

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.6Ų

2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1730681-0.05g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
0.05g
$1261.0 2023-09-20
Enamine
EN300-1730681-0.1g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
0.1g
$1320.0 2023-09-20
Enamine
EN300-1730681-0.25g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
0.25g
$1381.0 2023-09-20
Enamine
EN300-1730681-0.5g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
0.5g
$1440.0 2023-09-20
Enamine
EN300-1730681-1.0g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
1g
$1500.0 2023-06-04
Enamine
EN300-1730681-2.5g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
2.5g
$2940.0 2023-09-20
Enamine
EN300-1730681-5.0g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
5g
$4349.0 2023-06-04
Enamine
EN300-1730681-10.0g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
10g
$6450.0 2023-06-04
Enamine
EN300-1730681-1g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
1g
$1500.0 2023-09-20
Enamine
EN300-1730681-5g
2,5-dimethoxy-4-[(3-methoxyazetidin-3-yl)methyl]pyridine
2228298-17-5
5g
$4349.0 2023-09-20

Additional information on 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine

Introduction to 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228298-17-5)

2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine, identified by its CAS number 2228298-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by its pyridine core and azetidine side chain, which together contribute to its unique chemical and biological properties. The presence of methoxy groups at the 2- and 5-positions of the pyridine ring, along with the methoxy-substituted azetidine moiety at the 4-position, enhances its reactivity and potential pharmacological activity.

The structural features of 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine make it a promising candidate for further exploration in medicinal chemistry. The pyridine ring is a common scaffold in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets. In this compound, the dimethoxy substitution at the 2- and 5-positions may influence its solubility, metabolic stability, and binding affinity to biological receptors. The azetidine ring, on the other hand, introduces a cyclic amine structure that can participate in hydrogen bonding or form salt bridges with biological targets, thereby modulating the compound's pharmacological effects.

Recent advancements in drug discovery have highlighted the importance of molecular diversity in library design. Compounds like 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine are often incorporated into virtual or combinatorial libraries to screen for novel therapeutic agents. The combination of methoxy groups and an azetidine side chain provides a rich chemical space for structural modifications, enabling researchers to fine-tune the properties of the compound for specific applications.

In the context of current research, 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine has been studied for its potential role in modulating various biological pathways. For instance, its structural motif resembles that of several known pharmacologically active compounds used in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The methoxyazetidine moiety has been particularly investigated for its ability to interact with enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain target enzymes, making it a valuable scaffold for developing new therapeutic strategies.

The synthesis of 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of methoxy groups at the 2- and 5-positions of the pyridine ring, followed by functionalization of the azetidine ring with a methyl group at the 3-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural integrity of the final product.

The pharmacological evaluation of 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine has revealed several interesting properties. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes associated with inflammation and pain signaling. Additionally, preliminary animal studies suggest that this compound may exhibit neuroprotective effects, making it a candidate for further investigation in treating neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse compounds like 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine in drug discovery efforts.

The chemical properties of 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine also make it a useful tool for mechanistic studies in medicinal chemistry. Researchers can utilize this compound to probe the interactions between small molecules and biological targets at a molecular level. By studying how this compound binds to its intended targets and modulates downstream signaling pathways, scientists can gain insights into drug action mechanisms and develop more effective therapeutic agents.

Future directions in the research of 2,5-dimethoxy-4-(3-methoxyazetidin-3-yl)methylpyridine include further optimization of its pharmacological profile through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations can be employed to predict how this compound interacts with biological targets and identify potential binding pockets for further functionalization. Additionally, exploring derivatives of this compound may reveal novel bioactive molecules with enhanced potency or selectivity.

In conclusion,2,5-dimethoxy-4-(3-methoxyazetidin--1-yl)methylpyridine (CAS No. 2228298--17-5) represents a promising scaffold in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders、cardiovascular diseases、and inflammatory conditions。With continued research,this compound is likely to contribute valuable insights into drug action mechanisms and lead to novel therapeutic agents that improve patient outcomes。

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD